Cas no 815586-77-7 (1H-Indole-3-carbonitrile,2-methyl-5-nitro-)

• Product Name: 1H-Indole-3-carbonitrile,2-methyl-5-nitro-
• CAS No: 815586-77-7
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 715444
• PubChem ID: 45096723
• Update Time: 2025-04-19

1H-Indole-3-carbonitrile,2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile,2-methyl-5-nitro-
• 1H-Indole-3-carbonitrile,2-methyl-5-nitro-(9CI)
• 2-methyl-5-nitro-1H-indole-3-carbonitrile
• SCHEMBL4825677
• 815586-77-7
• XHXNTIXDROTEEP-UHFFFAOYSA-N

• Inchi： 1S/C10H7N3O2/c1-6-9(5-11)8-4-7(13(14)15)2-3-10(8)12-6/h2-4,12H,1H3
• InChI Key： XHXNTIXDROTEEP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C(C#N)=C(C)N2)=O

Computed Properties

• Exact Mass: 201.054
• Monoisotopic Mass: 201.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.4A^2
• XLogP3: 2